Cas no 2639409-79-1 (tert-butyl 4-amino-2,3-dihydro-1H-indene-2-carboxylate)

• Product Name: tert-butyl 4-amino-2,3-dihydro-1H-indene-2-carboxylate
• CAS No: 2639409-79-1
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• CID: 5663649
• PubChem ID: 165896260
• Update Time: 2025-10-29

tert-butyl 4-amino-2,3-dihydro-1H-indene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27730489
• 2639409-79-1
• tert-butyl 4-amino-2,3-dihydro-1H-indene-2-carboxylate

• Inchi： 1S/C14H19NO2/c1-14(2,3)17-13(16)10-7-9-5-4-6-12(15)11(9)8-10/h4-6,10H,7-8,15H2,1-3H3
• InChI Key： XLXQVEGXBLSHIQ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1CC2C=CC=C(C=2C1)N)=O

Computed Properties

• Exact Mass: 233.141578849g/mol
• Monoisotopic Mass: 233.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52.3Ų

Additional information on tert-butyl 4-amino-2,3-dihydro-1H-indene-2-carboxylate

Recent Advances in the Application of tert-Butyl 4-amino-2,3-dihydro-1H-indene-2-carboxylate (CAS: 2639409-79-1) in Chemical Biology and Pharmaceutical Research

The compound tert-butyl 4-amino-2,3-dihydro-1H-indene-2-carboxylate (CAS: 2639409-79-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activities, and potential therapeutic applications. The information presented herein is derived from peer-reviewed publications, patent filings, and industry reports published within the last two years.

The synthesis of tert-butyl 4-amino-2,3-dihydro-1H-indene-2-carboxylate has been optimized in recent studies, with a focus on improving yield and purity. Researchers have employed novel catalytic systems and green chemistry approaches to minimize byproduct formation and enhance scalability. These advancements are critical for the compound's potential use as a building block in the synthesis of more complex pharmaceutical agents. Notably, the compound's unique structural features, including the indene scaffold and tert-butyl ester group, make it a valuable intermediate in the design of bioactive molecules.

Recent pharmacological studies have explored the biological activities of tert-butyl 4-amino-2,3-dihydro-1H-indene-2-carboxylate and its derivatives. Preliminary in vitro assays indicate that the compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. Additionally, molecular docking studies suggest that it may interact with key protein targets associated with neurodegenerative diseases. These findings have spurred further investigation into its mechanism of action and potential therapeutic applications, particularly in the context of chronic inflammatory conditions and central nervous system disorders.

In the realm of medicinal chemistry, tert-butyl 4-amino-2,3-dihydro-1H-indene-2-carboxylate has been utilized as a key intermediate in the synthesis of novel drug candidates. Several research groups have reported its incorporation into small-molecule libraries designed for high-throughput screening against various disease targets. The compound's structural flexibility allows for diverse modifications, enabling the exploration of structure-activity relationships (SAR) and the optimization of pharmacological properties. Recent patent applications highlight its use in the development of kinase inhibitors and GPCR modulators, underscoring its broad utility in drug discovery.

Despite these promising developments, challenges remain in the clinical translation of tert-butyl 4-amino-2,3-dihydro-1H-indene-2-carboxylate-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. However, the compound's demonstrated versatility and the growing body of research supporting its applications suggest that it will continue to be a focal point in chemical biology and pharmaceutical research. Future directions may include the development of prodrug derivatives and the exploration of combination therapies to enhance efficacy and reduce adverse effects.

In conclusion, tert-butyl 4-amino-2,3-dihydro-1H-indene-2-carboxylate (CAS: 2639409-79-1) represents a promising scaffold in drug discovery, with recent studies highlighting its synthetic accessibility, biological activities, and therapeutic potential. Continued research efforts are expected to further elucidate its pharmacological properties and expand its applications in the treatment of various diseases. This brief serves as a timely update for researchers and industry professionals seeking to leverage this compound in their work.